N-(3-acetylphenyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-[6-(4-methylphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]acetamide
• InChI: InChI=1S/C22H19N3O2S/c1-14-6-8-16(9-7-14)20-12-25-19(13-28-22(25)24-20)11-21(27)23-18-5-3-4-17(10-18)15(2)26/h3-10,12-13H,11H2,1-2H3,(H,23,27)
• InChI Key: UOXRGLQVJDWYJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN3C(=CSC3=N2)CC(=O)NC4=CC=CC(=C4)C(=O)C
• Molecular Formula: C22H19N3O2S
• Molecular Weight: 389.5 g/mol

Description

N-(3-acetylphenyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide, also known as Compound 1, is a novel small molecule that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide 1 is still being studied, but it is believed to act through multiple pathways. In cancer cells, N-(3-acetylphenyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide 1 has been shown to inhibit the activity of histone deacetylases, leading to the upregulation of pro-apoptotic genes and downregulation of anti-apoptotic genes. In inflammation, N-(3-acetylphenyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide 1 has been shown to inhibit the activation of NF-κB and MAPK pathways, leading to the reduction of pro-inflammatory cytokines. In neurodegenerative diseases, N-(3-acetylphenyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide 1 has been shown to activate the Nrf2/ARE pathway, leading to the upregulation of antioxidant genes and the reduction of oxidative stress.
Biochemical and Physiological Effects:
N-(3-acetylphenyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide 1 has been shown to have various biochemical and physiological effects. In cancer cells, N-(3-acetylphenyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide 1 has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of cancer cell growth. In inflammation, N-(3-acetylphenyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide 1 has been shown to reduce the production of pro-inflammatory cytokines, leading to the alleviation of inflammation. In neurodegenerative diseases, N-(3-acetylphenyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide 1 has been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-acetylphenyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide 1 in lab experiments include its high potency, specificity, and low toxicity. However, the limitations of using N-(3-acetylphenyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide 1 include its limited solubility in water and its potential to interact with other molecules in the cell, leading to off-target effects.

Future Directions

There are several future directions for the research of N-(3-acetylphenyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide 1. One direction is to further investigate its potential therapeutic applications in other diseases, such as cardiovascular diseases and metabolic disorders. Another direction is to optimize the synthesis method to improve the yield and purity of the final product. Additionally, the mechanism of action of N-(3-acetylphenyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide 1 needs to be further elucidated to fully understand its therapeutic potential. Finally, the development of more potent and specific derivatives of N-(3-acetylphenyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide 1 could lead to the discovery of new drugs with improved therapeutic efficacy.

Synthesis Methods

N-(3-acetylphenyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide 1 can be synthesized through a multistep process involving the reaction of 2-aminothiazole with p-tolylisocyanate to form 6-(p-tolyl)imidazo[2,1-b]thiazole-2-amine. This intermediate is then reacted with 3-acetylphenylacetic acid to form N-(3-acetylphenyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide 1. The synthesis method has been optimized to achieve high yields and purity of the final product.

Scientific Research Applications

N-(3-acetylphenyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide 1 has been studied for its potential therapeutic applications in various fields, including cancer, inflammation, and neurodegenerative diseases. In cancer research, N-(3-acetylphenyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide 1 has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. Inflammation research has demonstrated that N-(3-acetylphenyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide 1 can reduce the production of pro-inflammatory cytokines and alleviate inflammation. In neurodegenerative disease research, N-(3-acetylphenyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide 1 has been shown to have neuroprotective effects and improve cognitive function.